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Compound of Interest

Compound Name: L-Lysine, glycyl-L-valyl-

Cat. No.: B15442103 Get Quote

This technical guide provides essential physicochemical data for L-Lysine and the dipeptide

Glycyl-L-Valine, targeting researchers, scientists, and professionals in drug development.

Physicochemical Properties
A summary of the core molecular properties for L-Lysine and Glycyl-L-Valine is presented

below. This data is fundamental for a range of experimental and developmental applications,

from biochemical assays to formulation development.

Compound Molecular Formula Molecular Weight ( g/mol )

L-Lysine C6H14N2O2 146.19[1][2][3][4]

Glycyl-L-Valine C7H14N2O3 174.20[5][6]

Experimental Methodologies & Signaling Pathways
Further research into common experimental protocols and associated signaling pathways for

these molecules is required to provide a comprehensive overview. The following sections would

typically include detailed methodologies for techniques such as High-Performance Liquid

Chromatography (HPLC) for quantification, Mass Spectrometry (MS) for structural analysis,

and Nuclear Magnetic Resonance (NMR) for detailed structural elucidation.
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Further investigation is needed to provide specific experimental protocols and to visualize any

relevant biological pathways using Graphviz as requested.

Illustrative Diagrams
To further elaborate on the roles and interactions of L-Lysine and Glycyl-L-Valine in biological

systems, diagrams of relevant signaling pathways and experimental workflows would be

generated. These visualizations are crucial for understanding the complex interactions and

mechanisms of action.

Diagrams will be provided upon identification of relevant pathways and experimental workflows

from further research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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